Cas no 914208-11-0 (6-Methoxy-7H-purine-8-carbaldehyde)

• Product name: 6-Methoxy-7H-purine-8-carbaldehyde
• CAS No: 914208-11-0
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 5015066

6-Methoxy-7H-purine-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-7H-purine-8-carbaldehyde
• 6-methoxy-9H-purine-8-carbaldehyde
• 6-Methoxy-7H-purine-8-carbaldehyde

• Inchi： 1S/C7H6N4O2/c1-13-7-5-6(8-3-9-7)11-4(2-12)10-5/h2-3H,1H3,(H,8,9,10,11)
• InChI Key： ZDJHFZPPTDMGAR-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(N=CN=1)N=C(C=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 80.8
• XLogP3: 0.2

Additional information on 6-Methoxy-7H-purine-8-carbaldehyde

Comprehensive Overview of 6-Methoxy-7H-purine-8-carbaldehyde (CAS No. 914208-11-0)

6-Methoxy-7H-purine-8-carbaldehyde (CAS No. 914208-11-0) is a specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its methoxy and carbaldehyde functional groups, serves as a critical intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of antiviral and anticancer agents.

The growing interest in purine derivatives like 6-Methoxy-7H-purine-8-carbaldehyde is driven by their potential applications in targeted therapy and precision medicine. Researchers are increasingly exploring its role in modulating enzymatic activity and inhibiting specific pathways involved in disease progression. For instance, its aldehyde group offers reactivity that can be harnessed for covalent bonding with biological targets, a feature highly sought after in proteolysis-targeting chimera (PROTAC) development.

From a synthetic chemistry perspective, CAS No. 914208-11-0 is often discussed in the context of green chemistry and sustainable synthesis. Modern laboratories prioritize eco-friendly methods to produce such intermediates, aligning with global trends toward reducing hazardous waste. Techniques like microwave-assisted synthesis and catalytic oxidation have been employed to optimize the yield and purity of this compound, addressing common queries like "how to synthesize 6-Methoxy-7H-purine-8-carbaldehyde efficiently."

The compound's relevance extends to bioconjugation and probe design, where its carbaldehyde moiety enables labeling biomolecules for diagnostic imaging. This aligns with rising searches for "fluorescent purine derivatives" or "tools for DNA/RNA labeling." Additionally, its potential in kinase inhibitor development resonates with oncology-focused research, answering frequent questions about "novel purine-based kinase inhibitors."

Quality control of 6-Methoxy-7H-purine-8-carbaldehyde involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry, topics frequently searched by quality assurance professionals. Storage recommendations typically emphasize protection from light and moisture, with stability data being a common concern among purchasers. Suppliers often highlight its compatibility with peptide coupling reagents, catering to peptide chemists' needs.

In summary, CAS No. 914208-11-0 represents a versatile scaffold bridging medicinal chemistry and material science. Its applications span from small-molecule drug discovery to biomolecular engineering, making it a compound of enduring interest in both academic and industrial settings. As research progresses, its role in addressing unmet medical needs continues to expand, solidifying its position in contemporary scientific discourse.